Cas no 16670-48-7 (Benzenesulfonic Acid 2-Chloroethyl Ester)

• Product Name: Benzenesulfonic Acid 2-Chloroethyl Ester
• CAS No: 16670-48-7
• MF: C₈H₉ClO₃S
• MW: 220.673260450363
• MDL: MFCD10566886
• CID: 121808
• PubChem ID: 87560007
• Update Time: 2025-04-18

Benzenesulfonic Acid 2-Chloroethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-chloro-,1-benzenesulfonate
• 2-Chloroethyl Benzenesulfonate
• Benzenesulfonic Acid 2-Chloroethyl Ester
• C2230
• 2-Chloroethanol benzenesulfonate
• beta-Chloroethyl benzenesulfonate
• Ethanol, 2-chloro-, 1-benzenesulfonate
• 2-CHLOROETHYL BENZENESULFONATE,98.0%(GC)
• 2-(benzene-sulphonyloxy)ethyl chloride
• 2-Chloroethylbenzenesulfonate
• (2-chloroethyl)benzenesulphonate
• CIIGWOXXOUVEAD-UHFFFAOYSA-N
• 2-(benzenesulphonyloxy)ethyl chloride
• Ethanol,2-chloro-,1-benzenesulfonate
• Benzene Sulfonic Acid 2-chloro-ethyl Ester
• AS-63606
• DTXSID00545522
• CS-0447923
• D89497
• SCHEMBL5745074
• AKOS023553659
• 16670-48-7
• MFCD10566886

• MDL： MFCD10566886
• Inchi： 1S/C8H9ClO3S/c9-6-7-12-13(10,11)8-4-2-1-3-5-8/h1-5H,6-7H2
• InChI Key： CIIGWOXXOUVEAD-UHFFFAOYSA-N
• SMILES： ClCCOS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 219.99600
• Monoisotopic Mass: 219.9960930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.333
• Boiling Point: 188°C/17mmHg(lit.)
• Flash Point: 175.3°C
• Refractive Index: 1.5280-1.5320
• PSA: 51.75000
• LogP: 2.71150
• Solubility: Not determined